4-[(3,4-Difluorophenyl)methoxy]-2-methylbenzenethiol

• IUPAC Name: 4-[(3,4-difluorophenyl)methoxy]-2-methylbenzenethiol
• InChI: InChI=1S/C14H12F2OS/c1-9-6-11(3-5-14(9)18)17-8-10-2-4-12(15)13(16)7-10/h2-7,18H,8H2,1H3
• InChI Key: ZWFUJZMGTPTLNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=CC(=C(C=C2)F)F)S
• Molecular Formula: C14H12F2OS
• Molecular Weight: 266.31 g/mol

Description

The compound with the identifier “4-[(3,4-Difluorophenyl)methoxy]-2-methylbenzenethiol” is a chemical substance listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The preparation methods for 4-[(3,4-Difluorophenyl)methoxy]-2-methylbenzenethiol involve synthetic routes and reaction conditions that are specific to the compound. Industrial production methods typically involve the use of advanced chemical synthesis techniques to ensure high purity and yield. The exact synthetic routes and reaction conditions can vary depending on the desired application and the scale of production.

Chemical Reactions Analysis

4-[(3,4-Difluorophenyl)methoxy]-2-methylbenzenethiol undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-[(3,4-Difluorophenyl)methoxy]-2-methylbenzenethiol has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it is used in studies related to cellular processes and molecular interactions. In medicine, it is used in the development of new drugs and therapies. In industry, it is used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 4-[(3,4-Difluorophenyl)methoxy]-2-methylbenzenethiol involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

4-[(3,4-Difluorophenyl)methoxy]-2-methylbenzenethiol can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures and properties. The comparison can help identify the specific advantages and disadvantages of this compound in various applications.

Conclusion

This compound is a versatile compound with a wide range of applications in scientific research Its unique chemical properties make it valuable in various fields, including chemistry, biology, medicine, and industry